Cas no 26585-57-9 (2-Amino-5-methylbenzene-1,4-disulfonic acid)

• Product Name: 2-Amino-5-methylbenzene-1,4-disulfonic acid
• CAS No: 26585-57-9
• MF: C₇H₉NO₆S₂
• MW: 267.27945971489
• MDL: MFCD00129908
• CID: 52973
• PubChem ID: 117824
• Update Time: 2025-04-18

2-Amino-5-methylbenzene-1,4-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylbenzene-1,4-disulfonic acid
• 2-AMINO-5-METHYL-1,4-BENZENEDISULFONIC ACID
• 4-amino-toluene-2,5-disulfonic acid
• 4-Amino-toluol-2,5-disulfonsaeure
• 4-Methylanilin-2,5-disulfonsaeure
• 4-methylaniline-2,5-disulfonic acid
• 4-methylaniline-2,5-disulphonic acid
• 4-TOLUDINE-2,5-DISULFONIC ACID
• p-Toluidine-2,5-disulfonic acid
• ?2-AMINO-5-METHYL-1,4-BENZENEDISULFONIC ACID
• SR-01000195227-1
• A911049
• DTXSID9067227
• 4-Amino-1-methylbenzene-2,5-disulfonic acid
• VS-13129
• 2-amino-5-methylbenzene-1, 4-disulfonic acid
• 4-AMINOTOLUENE-2,5-DISULFONIC ACID
• CS-0238627
• 1,4-Benzenedisulfonic acid, 2-amino-5-methyl-
• SR-01000195227
• AKOS015891349
• FT-0617421
• 2-Amino-5-methylbenzene-1,4-disulfonicacid
• SCHEMBL1755030
• EN300-198423
• NS00028138
• 26585-57-9
• EINECS 247-823-3
• 121315-23-9
• G23791
• YYRVBCBZQPTVEO-UHFFFAOYSA-N

• MDL： MFCD00129908
• Inchi： 1S/C7H9NO6S2/c1-4-2-7(16(12,13)14)5(8)3-6(4)15(9,10)11/h2-3H,8H2,1H3,(H,9,10,11)(H,12,13,14)
• InChI Key： YYRVBCBZQPTVEO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1C)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 266.98700
• Monoisotopic Mass: 266.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.74g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.645
• PSA: 151.52000
• LogP: 2.81340

2-Amino-5-methylbenzene-1,4-disulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives